Cas no 2227820-59-7 ((3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• CAS No: 2227820-59-7
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 6378870
• PubChem ID: 165692458
• Update Time: 2025-10-29

(3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid
• 2227820-59-7
• EN300-1836762

• Inchi： 1S/C10H12O5/c1-15-9-4-6(2-3-7(9)11)8(12)5-10(13)14/h2-4,8,11-12H,5H2,1H3,(H,13,14)/t8-/m0/s1
• InChI Key： ABTZMSOARGMKMK-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 87Ų

Additional information on (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid

Comprehensive Analysis of (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid (CAS No. 2227820-59-7): Properties, Applications, and Research Insights

The compound (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid (CAS No. 2227820-59-7) is a chiral hydroxy acid derivative with significant potential in pharmaceutical and nutraceutical research. This molecule features a 3-hydroxypropanoic acid backbone linked to a 4-hydroxy-3-methoxyphenyl group, which contributes to its unique biochemical properties. Recent studies highlight its role as a precursor for bioactive metabolites, aligning with the growing demand for natural-derived therapeutics and sustainable drug development.

In the context of current trends, researchers are increasingly interested in polyphenolic derivatives like this compound due to their antioxidant and anti-inflammatory properties. Searches for "hydroxy-methoxyphenyl compounds in health" or "chiral hydroxy acids applications" reflect rising public interest in functional ingredients. The stereochemistry (3S configuration) is particularly noteworthy, as it influences bioavailability—a key consideration in precision medicine formulations.

From a structural perspective, the presence of both hydroxyl and methoxy functional groups enables diverse chemical modifications. This adaptability makes CAS No. 2227820-59-7 valuable for developing targeted drug delivery systems, a hot topic in pharmaceutical forums. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are critical for characterizing its purity, addressing common queries about "how to verify chiral compound purity."

Industrial applications are emerging in cosmeceuticals, where its potential as a skin-conditioning agent parallels trends in "clean beauty actives" searches. The compound's phenylpropanoid structure shares similarities with lignin-derived molecules, connecting it to sustainable biorefinery research—another high-traffic topic in scientific databases.

Ongoing studies explore its metabolic pathways, particularly its relationship with ferulic acid metabolism, answering frequent questions about "natural aromatic acid derivatives." As regulatory agencies emphasize GRAS (Generally Recognized As Safe) substances, this compound's natural occurrence in certain plants strengthens its commercial viability for dietary supplements.

For synthetic chemists, the stereoselective synthesis of this molecule presents challenges that mirror popular search terms like "asymmetric hydroxylation methods." Recent patents describe innovative catalytic approaches to optimize its production, reflecting industry demand for cost-effective chiral synthesis techniques.

Environmental considerations are also relevant. The compound's biodegradability profile aligns with "green chemistry metrics"—a trending search phrase. Its potential as an intermediate for bio-based polymers further connects it to circular economy discussions.

In summary, (3S)-3-hydroxy-3-(4-hydroxy-3-methoxyphenyl)propanoic acid represents a multifaceted research target bridging medicinal chemistry, sustainable technology, and consumer health trends. Its CAS No. 2227820-59-7 serves as a crucial identifier for researchers investigating structurally complex bioactive molecules with commercial potential.